Cas no 3622-69-3 ( )

• Product name: &nbsp
• CAS No: 3622-69-3
• MF: C₉H₁₉N₃O
• MW: 185.26666
• CID: 921141
• PubChem ID: 101329

  Chemical and Physical Properties

Names and Identifiers

• [(Z)-octan-2-ylideneamino]urea
• (+-)-2-amino-octane, hydrochloride
• 1-methyl-heptylamine, hydrochloride
• 2-Octanamine hydrochloride
• 2-Octanon-semicarbazon
• 2-Octylamine hydrochloride
• AC1L1NDF
• Amino-2
• Amino-2 octane chlorhydrate [French]
• HEPTYLAMINE, 1-METHYL-, HYDROCHLORIDE
• LS-74731
• Methylhexylketon-semicarbazon
• methyl-n-hexylketone semicarbazone
• octan-2-amine hydrochloride
• octan-2-one semicarbazone
• Octanon-(2)-semicarbazon
• rac-2-amino-octane hydrochloride
• AKOS017270784
• hexyl methyl ketone semicarbazone
• 3622-69-3
• 2-(1-Methylheptylidene)hydrazinecarboxamide
• DTXSID901262747
• SCHEMBL9356574
•  

• Inchi： InChI=1S/C9H19N3O/c1-3-4-5-6-7-8(2)11-12-9(10)13/h3-7H2,1-2H3,(H3,10,12,13)
• InChI Key： COGNJHDCPSNYEH-UHFFFAOYSA-N
• SMILES： CCCCCCC(=NNC(=O)N)C

Computed Properties

• Exact Mass: 185.15297
• Monoisotopic Mass: 185.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 67.5Ų
• XLogP3: 2

Experimental Properties

• PSA: 67.48

Additional information on  

测试